Cas no 345950-01-8 (Butanamide,N,N'-1,4-phenylenebis[3-oxo-, homopolymer (9CI))

• Product Name: Butanamide,N,N'-1,4-phenylenebis[3-oxo-, homopolymer (9CI)
• CAS No: 345950-01-8
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 302624
• Update Time: 2024-01-27

Butanamide,N,N'-1,4-phenylenebis[3-oxo-, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(3-oxobutanamido)benzene
• Butanamide,N,N'-1,4-phenylenebis[3-oxo-, homopolymer (9CI)

• Inchi： 1S/C14H16N2O4/c1-9(17)7-13(19)15-11-3-5-12(6-4-11)16-14(20)8-10(2)18/h3-6H,7-8H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： OWGNKUKYZPVEFS-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CC(=O)C)=CC=C(NC(=O)CC(=O)C)C=C1

Computed Properties

• Exact Mass: 276.111
• Monoisotopic Mass: 276.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Color/Form: 白色至灰色-棕色粉末
• Density: 1.279 g/cm3
• Boiling Point: 582.2 ºC at 760 mmHg
• Flash Point: 234.4 ºC
• Refractive Index: 1.595